Cas no 2034543-98-9 (N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide)

• Product Name: N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide
• CAS No: 2034543-98-9
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• CID: 5552683
• PubChem ID: 91817561
• Update Time: 2025-10-29

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• F6521-3113
• 2034543-98-9
• N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide
• AKOS025324961
• N-(2-(5-(1-hydroxyethyl)thiophen-2-yl)ethyl)-3-methylbenzamide
• N-[2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl]-3-methylbenzamide

• Inchi： 1S/C16H19NO2S/c1-11-4-3-5-13(10-11)16(19)17-9-8-14-6-7-15(20-14)12(2)18/h3-7,10,12,18H,8-9H2,1-2H3,(H,17,19)
• InChI Key： VVJNNEJAJAWLRZ-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1CCNC(C1C=CC=C(C)C=1)=O)C(C)O

Computed Properties

• Exact Mass: 289.11365002g/mol
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.6Ų

Additional information on N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide

Comprehensive Guide to N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide (CAS No. 2034543-98-9)

N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide (CAS No. 2034543-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, featuring a thiophene ring and a benzamide moiety, exhibits unique properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural versatility and interaction with biological targets.

The molecular structure of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide includes a hydroxyethyl group attached to the thiophene ring, which enhances its solubility and reactivity. This feature is critical for its application in medicinal chemistry, where solubility and bioavailability are key factors. The compound's CAS No. 2034543-98-9 is often searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most discussed topics in relation to N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide is its potential role in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how this compound can be modified to improve its specificity and efficacy. The thiophene ring, in particular, is known for its ability to interact with enzymes and receptors, making it a promising candidate for therapeutic applications.

In addition to its pharmaceutical potential, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide is also studied for its material science applications. The compound's unique electronic properties, derived from its conjugated system, make it suitable for use in organic electronics and sensors. This dual applicability has led to increased interest from both the biotech and nanotechnology sectors.

The synthesis of N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide involves multi-step organic reactions, often starting from 2-thiophenecarboxaldehyde and 3-methylbenzoic acid derivatives. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are critical for large-scale production. The compound's CAS No. 2034543-98-9 is frequently referenced in patents and research papers, highlighting its commercial and academic significance.

Another hot topic surrounding this compound is its potential in green chemistry. With growing emphasis on sustainable synthesis, scientists are exploring eco-friendly methods to produce N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide. This includes the use of biocatalysts and renewable feedstocks, aligning with global trends toward environmentally friendly chemical processes.

From a market perspective, the demand for N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide is expected to grow, driven by its applications in drug development and advanced materials. Companies specializing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to the needs of pharmaceutical and biotech clients.

In conclusion, N-{2-[5-(1-hydroxyethyl)thiophen-2-yl]ethyl}-3-methylbenzamide (CAS No. 2034543-98-9) is a versatile compound with broad applications in medicine, materials science, and sustainable chemistry. Its unique structural features and functional groups make it a valuable tool for researchers and industries alike. As scientific advancements continue, this compound is likely to play an even more prominent role in innovation and technology.